![molecular formula C18H13N5O2S B2476056 4-[(3-Nitrophenyl)methylsulfanyl]-1-phenylpyrazolo[3,4-d]pyrimidine CAS No. 893932-11-1](/img/structure/B2476056.png)
4-[(3-Nitrophenyl)methylsulfanyl]-1-phenylpyrazolo[3,4-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrazolo[3,4-d]pyrimidines are a class of nitrogen-containing heterocyclic compounds that have been widely studied due to their biological and pharmacological activities . They are considered as privileged core skeleton in the biologically active compounds and like a bioisostere of natural purine .
Synthesis Analysis
The synthesis of pyrazolo[3,4-d]pyrimidines often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, or other similar compounds . The synthesis can be done under ultrasonic-assisted conditions, which can improve the yield of the reaction .Molecular Structure Analysis
The molecular structure of pyrazolo[3,4-d]pyrimidines consists of a fused nitrogen-containing heterocyclic ring system. The specific structure of “4-[(3-Nitrophenyl)methylsulfanyl]-1-phenylpyrazolo[3,4-d]pyrimidine” would include additional functional groups attached to the pyrazolo[3,4-d]pyrimidine core .Chemical Reactions Analysis
The chemical reactions involving pyrazolo[3,4-d]pyrimidines can vary depending on the specific compound and the conditions of the reaction . For example, they can undergo reactions with various nucleophiles, electrophiles, or radicals.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. In general, pyrazolo[3,4-d]pyrimidines are solid at room temperature .Scientific Research Applications
Hybrid Catalysts in Medicinal Chemistry
4-[(3-Nitrophenyl)methylsulfanyl]-1-phenylpyrazolo[3,4-d]pyrimidine is part of a broader class of compounds with pyrimidine cores, which are crucial for medicinal and pharmaceutical applications due to their bioavailability and broad synthetic applications. Research highlights the importance of hybrid catalysts in synthesizing pyrimidine scaffolds, including 5H-pyrano[2,3-d]pyrimidine, through one-pot multicomponent reactions. These hybrid catalysts, such as organocatalysts, metal catalysts, and nanocatalysts, offer diverse pathways for developing lead molecules in drug discovery (Parmar, Vala, & Patel, 2023).
Anti-inflammatory Applications
Pyrimidine derivatives, including the this compound structure, are known for their anti-inflammatory properties. They inhibit various inflammatory mediators like prostaglandin E2 and tumor necrosis factor-α. Research developments in pyrimidine synthesis have highlighted their potent anti-inflammatory effects, providing insights into structure-activity relationships and suggesting pathways for developing new anti-inflammatory agents (Rashid et al., 2021).
Optoelectronic Materials
The integration of pyrimidine rings, including derivatives like this compound, into π-extended conjugated systems, has shown significant value in creating novel optoelectronic materials. These materials are utilized in electronic devices, luminescent elements, and organic light-emitting diodes (OLEDs). Pyrimidine derivatives enhance the electroluminescent properties of these materials, demonstrating their potential in the development of efficient, multifunctional optoelectronic devices (Lipunova et al., 2018).
Anti-cancer Research
The pyrimidine scaffold is a cornerstone in anti-cancer drug development, with various pyrimidine derivatives showing promising anticancer activities. These activities are mediated through different mechanisms, indicating the versatility of pyrimidines in interacting with diverse biological targets. The structure-activity relationship studies of pyrimidine derivatives have been a focal point, leading to the identification of numerous compounds with potential therapeutic applications against cancer (Kaur et al., 2014).
Mechanism of Action
Target of Action
The primary target of 4-[(3-Nitrophenyl)methylsulfanyl]-1-phenylpyrazolo[3,4-d]pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, making it an appealing target for cancer treatment .
Mode of Action
This compound interacts with CDK2, inhibiting its activity . The inhibition of CDK2 can lead to a significant alteration in cell cycle progression .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to the inhibition of cell proliferation, a key characteristic of cancer cells .
Result of Action
The compound’s action results in significant cytotoxic activities against various cancer cell lines . For example, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . It also induces apoptosis within cells .
Future Directions
properties
IUPAC Name |
4-[(3-nitrophenyl)methylsulfanyl]-1-phenylpyrazolo[3,4-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N5O2S/c24-23(25)15-8-4-5-13(9-15)11-26-18-16-10-21-22(17(16)19-12-20-18)14-6-2-1-3-7-14/h1-10,12H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYXHQWKSQJXWDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.